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Compound of Interest

Compound Name: AZD-4769

Cat. No.: B1574567

The Arachidonic Acid Metabolic Pathway

Arachidonic acid (AA) is a polyunsaturated fatty acid that is released from the cell membrane

by the action of phospholipase A2.[2][3][4][5] Once released, AA is metabolized by three main
enzymatic pathways:

e Cyclooxygenase (COX) Pathway: This pathway leads to the production of prostaglandins
and thromboxanes, which are key mediators of inflammation and platelet aggregation.[2][6]

o Lipoxygenase (LOX) Pathway: This pathway produces leukotrienes and lipoxins, which are
involved in inflammatory and immune responses.[2][8]

e Cytochrome P450 (CYP) Pathway: This pathway generates epoxyeicosatrienoic acids
(EETs) and hydroxyeicosatetraenoic acids (HETES), which have roles in regulating vascular
tone and inflammation.[2][3][7]

Below is a diagram illustrating the major branches of the arachidonic acid metabolic pathway.
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Caption: Overview of the main enzymatic pathways of arachidonic acid metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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